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Compound of Interest

Compound Name:
3-Bromomethcathinone

hydrochloride

Cat. No.: B592878 Get Quote

Proper management and disposal of 3-Bromomethcathinone hydrochloride are critical for

ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.

As this compound is intended for research and forensic applications, it must be handled as a

potentially hazardous chemical.[1][2] Disposal procedures should align with guidelines for

hazardous waste management established by regulatory bodies and institutional safety

protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the material's Safety Data

Sheet (SDS) and adhere to all institutional and national regulations for hazardous waste. While

a specific SDS for 3-Bromomethcathinone hydrochloride is not readily available in the

search results, an SDS for the similar compound 4-Bromomethcathinone hydrochloride

classifies it as harmful if swallowed, in contact with skin, or if inhaled.[3] Therefore, similar

precautions must be taken.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b592878?utm_src=pdf-interest
https://www.benchchem.com/product/b592878?utm_src=pdf-body
https://www.caymanchem.com/product/14035/3-bromomethcathinone-hydrochloride
https://www.sapphirebioscience.com/product/NS00414498/3-bromomethcathinone-(hydrochloride)
https://www.benchchem.com/product/b592878?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/12089m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or vapors.[4]

Step-by-Step Disposal Protocol
The disposal of 3-Bromomethcathinone hydrochloride must not be done via standard drains

or as regular trash.[3][5] It must be managed as regulated hazardous chemical waste.

1. Waste Characterization and Segregation:

Identify the material clearly as "3-Bromomethcathinone hydrochloride".

This compound is a halogenated organic salt. It should be segregated from incompatible

materials, such as strong oxidizing agents and strong bases, to prevent adverse reactions.[6]

2. Containment and Labeling:

Collect waste in a dedicated, chemically compatible, and leak-proof container.[7] Whenever

possible, use the original container provided it is in good condition.[8]

The container must be kept securely closed except when actively adding waste.[9] Funnels

should be removed and the container capped immediately after use.[9]

Label the container clearly with the words "Hazardous Waste," the full chemical name "3-
Bromomethcathinone hydrochloride," the CAS Number (676787-42-6), and any other

information required by your institution's Environmental Health and Safety (EHS) office.[1][5]

3. Storage:

Store the sealed and labeled waste container in a designated and secure "Satellite

Accumulation Area" (SAA) within the laboratory.[6][10]

The SAA should be at or near the point of generation and under the control of laboratory

personnel.[10]

Ensure the storage area has secondary containment to capture any potential leaks.[6]

4. Arrange for Professional Disposal:
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Do not attempt to neutralize or treat the chemical waste unless it is a specifically approved

and validated laboratory procedure.

Contact your institution's EHS or equivalent safety office to schedule a pickup for the

hazardous waste.[8][10]

Follow all institutional procedures for documenting and requesting waste removal.

Summary of Chemical and Disposal Data
Parameter Information Source

Chemical Name

1-(3-bromophenyl)-2-

(methylamino)-1-propanone,

monohydrochloride

[1][2]

Synonyms 3-BMC [1][2]

CAS Number 676487-42-6 [1]

Molecular Formula C₁₀H₁₂BrNO • HCl [1]

Assumed Hazards

Harmful if swallowed, in

contact with skin, or inhaled

(based on 4-BMC)

[3]

Disposal Method

Collection as hazardous

chemical waste for

professional disposal

[3][7][8]

Prohibited Disposal
Sink/Sewer System, Regular

Household Garbage
[3][5]

Container Type
Chemically compatible, leak-

proof, with a secure cap
[7][9]

Storage Location

Designated Satellite

Accumulation Area (SAA) with

secondary containment

[6][10]

Disposal Workflow Visualization
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The following diagram illustrates the logical steps and decision-making process for the proper

disposal of 3-Bromomethcathinone hydrochloride.

Preparation & Collection

Storage

Disposal Path

Prohibited Actions

Unwanted 3-Bromomethcathinone HCl

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)
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Leak-Proof Waste Container

Label Container:
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'3-Bromomethcathinone HCl'

Transfer Waste to Container
& Securely Close Lid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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